N-(3-chloro-4-methylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C20H16ClN5OS/c1-13-7-8-14(9-17(13)21)25-18(27)11-28-20-16-10-24-26(19(16)22-12-23-20)15-5-3-2-4-6-15/h2-10,12H,11H2,1H3,(H,25,27)
• InChI Key: ZCSITGRAQSJXTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=CC=C4)Cl
• Molecular Formula: C20H16ClN5OS
• Molecular Weight: 409.9 g/mol
• CAS No.: 483293-62-5

Description

N-(3-chloro-4-methylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C20H16ClN5OS and its molecular weight is 409.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Phosphodiesterase Inhibition

• A series of compounds, including those structurally related to N-(3-chloro-4-methylphenyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide, have been investigated for their inhibitory activity on cyclic GMP phosphodiesterase. This has implications in the treatment of conditions like hypertension (Dumaitre & Dodic, 1996).

Anti-Inflammatory Properties

• Compounds within this chemical class have been synthesized and evaluated for their anti-inflammatory properties, showing promise as nonsteroidal anti-inflammatory drugs without ulcerogenic activity (Auzzi et al., 1983).

Anticancer Activity

• Research has also been conducted on the synthesis and biological activity of derivatives, including moderate anticancer activity against specific cell lines (Jiu-fu et al., 2015).

Treatment of Cognitive Impairment

• A study on 3-aminopyrazolo[3,4-d]pyrimidinones, related to the compound , focused on their potential as inhibitors for phosphodiesterase 1. This research is significant for the treatment of cognitive deficits associated with neurodegenerative and neuropsychiatric diseases (Li et al., 2016).

Synthesis and Structural Studies

• The synthesis and structural analysis of similar compounds have been extensively studied. These studies contribute to understanding the molecular structure and potential applications of such compounds (El-Khawaga et al., 2009).

Mechanism of Action

Target of Action

Similar compounds have been reported to have anticancer activity and act as positive allosteric modulators of the metabotropic glutamate receptor 4 (mGlu4) .

Mode of Action

A similar compound, cbs-1, has been reported to inhibit cell cycle progression and induce apoptosis in a549 cells . It also significantly induced caspase-3 activation and suppressed NF-κB and IL-6 activation .

Biochemical Pathways

Based on the reported mode of action, it can be inferred that the compound may affect pathways related to cell cycle progression, apoptosis, caspase-3 activation, and the nf-κb and il-6 signaling pathways .

Pharmacokinetics

A similar compound, vu0418506, has been reported to have suitable in vivo pharmacokinetic properties in three preclinical safety species .

Result of Action

A similar compound, cbs-1, has been reported to display tumoricidal effects in lung adenocarcinoma in vivo xenograft nude mice model .